Cas no 117883-60-0 (3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl-)

3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl- is a heterocyclic compound featuring a fused pyrazolo-pyrazinone core structure. Its key advantages include its role as a versatile intermediate in medicinal chemistry, particularly in the synthesis of pharmacologically active molecules. The presence of the 5-methyl substituent enhances stability and modulates electronic properties, making it valuable for structure-activity relationship studies. This compound exhibits potential utility in the development of kinase inhibitors and other therapeutic agents due to its rigid, planar scaffold, which facilitates selective target binding. Its well-defined reactivity profile allows for efficient functionalization, enabling diverse derivatization for drug discovery applications.

3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl- structure

117883-60-0 structure

Product Name:3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl-

CAS No:117883-60-0

MF:C₆H₆N₄O

MW:150.138040065765

CID:131648

PubChem ID:57346956

Update Time:2025-06-26

3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl-
- 1H-Pyrazolo[3,4-b]pyrazin-3-ol,5-methyl-(6CI)
- 5-methyl-1,2-dihydropyrazolo[3,4-b]pyrazin-3-one
- 5-METHYL-1H-PYRAZOLO[3,4-B]PYRAZIN-3-OL
- 5-methyl-1,2-dihydro-pyrazolo<3,4-b>pyrazin-3-one
- 5-Methyl-1H-pyrazolo[3,4-b]pyrazin-3(2H)-one
- DTXSID80721307
- 5-Methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyrazin-3-one
- 117883-60-0
- Inchi： 1S/C6H6N4O/c1-3-2-7-5-4(8-3)6(11)10-9-5/h2H,1H3,(H2,7,9,10,11)
- InChI Key： JSHVYBJJMVGCDL-UHFFFAOYSA-N
- SMILES： O=C1C2C(=NC=C(C)N=2)NN1

Computed Properties

Exact Mass: 150.05400
Monoisotopic Mass: 150.05416083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 66.9Å²

Experimental Properties

PSA: 74.69000
LogP: 0.36690

3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A099001446-1g	5-Methyl-1H-pyrazolo[3,4-b]pyrazin-3-ol	117883-60-0	97%	1g	$992.99	2023-09-04
Alichem	A099001446-5g	5-Methyl-1H-pyrazolo[3,4-b]pyrazin-3-ol	117883-60-0	97%	5g	$2508.48	2023-09-04